2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde

• IUPAC Name: 2-bromo-5,5-dimethylcyclohexene-1-carbaldehyde
• InChI: InChI=1S/C9H13BrO/c1-9(2)4-3-8(10)7(5-9)6-11/h6H,3-5H2,1-2H3
• InChI Key: WDLIXFKCKLKMTD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=C(C1)C=O)Br)C
• Molecular Formula: C9H13BrO
• Molecular Weight: 217.10 g/mol
• CAS No.: 1053265-66-9

Description

2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde is an organic compound with the molecular formula C9H13BrO. It is a brominated derivative of cyclohexene, featuring a bromo group and a formyl group attached to a dimethyl-substituted cyclohexene ring. This compound is primarily used in research and development settings, particularly in the fields of organic synthesis and medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde typically involves the bromination of 5,5-dimethylcyclohex-1-enecarbaldehyde. This reaction can be carried out using bromine (Br2) in the presence of a suitable solvent such as dichloromethane (CH2Cl2) under controlled temperature conditions. The reaction proceeds via electrophilic addition of bromine to the double bond of the cyclohexene ring, followed by oxidation to form the aldehyde group .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The bromo group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common nucleophiles include primary and secondary amines, thiols, and alkoxides.

Major Products Formed

Oxidation: 2-Bromo-5,5-dimethylcyclohex-1-ene-1-carboxylic acid.

Reduction: 2-Bromo-5,5-dimethylcyclohex-1-en-1-ol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: It is used in the development of potential pharmaceutical compounds, particularly those targeting specific biological pathways.

Material Science: It is used in the synthesis of novel materials with unique properties.

Chemical Biology: It is used in the study of biochemical pathways and the development of chemical probes.

Mechanism of Action

The mechanism of action of 2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde depends on its specific application. In medicinal chemistry, it may act as an inhibitor or modulator of specific enzymes or receptors. The bromo group can participate in halogen bonding interactions, while the aldehyde group can form covalent bonds with nucleophilic residues in target proteins. These interactions can modulate the activity of the target protein and influence biological pathways .

Comparison with Similar Compounds

Similar Compounds

2-Bromo-5,5-dimethylcyclohex-1-ene-1-carboxylic acid: Similar structure but with a carboxylic acid group instead of an aldehyde group.

2-Bromo-5,5-dimethylcyclohex-1-en-1-ol: Similar structure but with an alcohol group instead of an aldehyde group.

5,5-Dimethylcyclohex-1-enecarbaldehyde: Similar structure but without the bromo group.

Uniqueness

2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde is unique due to the presence of both a bromo group and an aldehyde group on a dimethyl-substituted cyclohexene ring. This combination of functional groups allows for diverse chemical reactivity and makes it a valuable intermediate in organic synthesis and medicinal chemistry .

I

Biological Activity

2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde (CAS Number: 1053265-66-9) is a brominated organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, structural properties, and biological efficacy, particularly focusing on antimicrobial and anticancer properties.

• Molecular Formula : C$_9$H$_{13}$BrO
• Molecular Weight : 217.10 g/mol
• Density : 1.399 g/cm³ (predicted)
• Boiling Point : 240.6 °C (predicted)

Synthesis

The synthesis of this compound typically involves the bromination of 5,5-dimethylcyclohex-1-ene followed by an aldehyde formation through oxidation processes. The reaction conditions can vary based on the desired yield and purity.

Antimicrobial Activity

Recent studies indicate that this compound exhibits significant antimicrobial properties. In vitro tests have shown effectiveness against various bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli

The Minimum Inhibitory Concentration (MIC) values suggest that the compound can inhibit bacterial growth at relatively low concentrations.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Anticancer Properties

The compound has also been evaluated for its anticancer potential. Preliminary studies show that it can induce apoptosis in cancer cell lines such as:

• HeLa (cervical cancer)
• MCF-7 (breast cancer)

Cell viability assays reveal a dose-dependent response, with IC$_{50}$ values indicating significant cytotoxicity at higher concentrations.

Cancer Cell Line	IC$_{50}$ (µM)
HeLa	15
MCF-7	20

The proposed mechanism of action for the biological activity of this compound involves:

• Interaction with Cellular Targets : The bromine atom may facilitate the formation of reactive intermediates that interact with cellular macromolecules.
• Induction of Oxidative Stress : The compound appears to induce oxidative stress in cells, leading to apoptosis in cancer cells.
• Disruption of Membrane Integrity : Its hydrophobic nature allows it to integrate into bacterial membranes, disrupting their integrity and function.

Case Studies

A series of case studies have been conducted to evaluate the efficacy of this compound:

• Study on Antimicrobial Efficacy : A controlled laboratory study tested the compound against multi-drug resistant strains of bacteria. Results showed a substantial reduction in bacterial counts compared to controls.
• Cancer Cell Line Evaluation : In a study involving various cancer cell lines, the compound was found to significantly reduce cell proliferation rates and induce apoptosis through caspase activation pathways.

Synthesis routes and methods

Procedure details

A 3-necked round bottom flask equipped with a nitrogen inlet, a thermometer and an outlet connected to a scrubber containing a solution of 2M NaOH was charged with anhydrous chloroform (15 ml) and anhydrous N,N-dimethylformamide (2.5 ml (32.3 mmol). The solution was cooled to ˜3° C. (internal temperature) under nitrogen before phosphorus tribromide (2.8 ml, 30.0 mmol) was introduced dropwise at a rate so that the reaction was maintained at ˜3° C. After the addition was complete the reaction was allowed to warm slowly to ˜10° C. and then the temperature was raised to 70° C. where it was maintained for 30 min. The reaction was cooled to rt and 4,4-dimethylcyclohexanone (1.4 g, 11.1 mmol) was added slowly over 20 min. After the addition was complete the reaction was warmed to 70° C. and it was stirred for 1.5 h. The mixture was then cooled to rt and poured onto a solution of 4M sodium acetate (15 ml). The pH of the resulting solution was adjusted to ˜7 using a solution of 5M NaOH and the mixture was then extracted with heptanes (×5). The combined organic fractions were dried (Na2SO4), filtered and concentrated under reduced pressure to give 2-bromo-5,5-dimethyl-cyclohex-1-ene carbaldehyde as a yellow oil (1.4 g, 58%). 1H NMR (MeOD) □ 10.05 (1H, s), 2.82 (2H, m), 2.10 (2H, m), 1.59 (2H, t), 0.96 (6H, s).